CAY10662 CAY10662 17(R),18(S)-Epoxyeicosatetraenoic acid (17(R),18(S)-EpETE), a natural cytochrome P450 epoxygenase metabolite of eicosapentaenoic acid, is known to reduce the contraction rate of spontaneously beating heart cells and to protect neonatal rat cardiomyocytes against arrhythmias induced by β-adrenergic agonists (EC50 = ~ 1-2 nM). CAY10662 is a 1,3 disubstituted urea derivative of 17(R),18(S)-EpETE that is more metabolically robust and reduces the contractility of cardiomyocytes with improved potency (EC50 < 1 nM) over its parent compound. At concentrations 1,000-fold higher than required for the effect on cardiomyocytes, 1-5 μM CAY10662 exerts weak dose-dependent soluble epoxide hydrolase inhibition.
Brand Name: Vulcanchem
CAS No.: 1184844-74-3
VCID: VC0123359
InChI: InChI=1S/C19H36N2O3/c1-2-20-19(24)21-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(22)23/h7,9H,2-6,8,10-17H2,1H3,(H,22,23)(H2,20,21,24)/b9-7-
SMILES: CCNC(=O)NCCCCC=CCCCCCCCCCC(=O)O
Molecular Formula: C19H36N2O3
Molecular Weight: 340.508

CAY10662

CAS No.: 1184844-74-3

Reference Standards

VCID: VC0123359

Molecular Formula: C19H36N2O3

Molecular Weight: 340.508

CAY10662 - 1184844-74-3

CAS No. 1184844-74-3
Product Name CAY10662
Molecular Formula C19H36N2O3
Molecular Weight 340.508
IUPAC Name (Z)-16-(ethylcarbamoylamino)hexadec-11-enoic acid
Standard InChI InChI=1S/C19H36N2O3/c1-2-20-19(24)21-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(22)23/h7,9H,2-6,8,10-17H2,1H3,(H,22,23)(H2,20,21,24)/b9-7-
Standard InChIKey OUFBVXMGWWCVFO-CLFYSBASSA-N
SMILES CCNC(=O)NCCCCC=CCCCCCCCCCC(=O)O
Description 17(R),18(S)-Epoxyeicosatetraenoic acid (17(R),18(S)-EpETE), a natural cytochrome P450 epoxygenase metabolite of eicosapentaenoic acid, is known to reduce the contraction rate of spontaneously beating heart cells and to protect neonatal rat cardiomyocytes against arrhythmias induced by β-adrenergic agonists (EC50 = ~ 1-2 nM). CAY10662 is a 1,3 disubstituted urea derivative of 17(R),18(S)-EpETE that is more metabolically robust and reduces the contractility of cardiomyocytes with improved potency (EC50 < 1 nM) over its parent compound. At concentrations 1,000-fold higher than required for the effect on cardiomyocytes, 1-5 μM CAY10662 exerts weak dose-dependent soluble epoxide hydrolase inhibition.
Synonyms 16-[[(ethylamino)carbonyl]amino]-11Z-hexadecenoic acid
Reference 1.Falck, J.R.,Wallukat, G.,Puli, N., et al. 17(R), 18(S)-epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: Structure-activity relationships and stable analogues. Journal of Medicinal Chemistry
PubChem Compound 44234916
Last Modified Nov 11 2021
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